N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide

• IUPAC Name: N-[4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C21H22N4O3S2/c1-16-6-5-7-17(14-16)24-10-12-25(13-11-24)20(26)19-15-29-21(22-19)23-30(27,28)18-8-3-2-4-9-18/h2-9,14-15H,10-13H2,1H3,(H,22,23)
• InChI Key: QGCDEHHMTUSPLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CSC(=N3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol

Description

N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the development of neurological disorders. It may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have activity against various types of cancer cells and neurological disorders. However, there are also limitations to its use in lab experiments. It may have limited solubility in certain solvents, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide. One direction is to further investigate its mechanism of action and identify the specific enzymes or proteins that it targets. Another direction is to study its potential use in combination with other therapeutic agents for the treatment of cancer and neurological disorders. Additionally, further studies are needed to determine its safety and efficacy in animal models and human clinical trials.

Scientific Research Applications

N-(4-(4-(m-tolyl)piperazine-1-carbonyl)thiazol-2-yl)benzenesulfonamide has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of various diseases. It has been shown to have activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.